2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H21NO4/c1-2-23-18-12-16(13-21)8-9-17(18)24-14-19(22)20-11-10-15-6-4-3-5-7-15/h3-9,12-13H,2,10-11,14H2,1H3,(H,20,22)
• InChI Key: JTPCUYBKBMCLAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide, also known as EFPA, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. EFPA is a member of the acetamide family and has a molecular formula of C21H23NO4.

Mechanism of Action

The mechanism of action of 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide is not fully understood. However, it is believed that 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide acts by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects
2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has anti-inflammatory and anti-cancer properties. 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has also been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation of using 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effectiveness.

Future Directions

There are several future directions for research on 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide. One direction is to further investigate its potential as an anti-inflammatory agent and as a treatment for cancer. Another direction is to explore its potential as a herbicide in agriculture. Additionally, 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide could be used as a building block for the synthesis of new materials with unique properties. Finally, further research is needed to fully understand the mechanism of action of 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide and its potential applications.

Synthesis Methods

2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-ethoxy-4-formylphenol with ethyl bromide to form 2-ethoxy-4-bromoformylphenol. This intermediate compound is then reacted with 2-phenylethylamine and acetic anhydride to produce 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide.

Scientific Research Applications

2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has been investigated for its potential as an anti-inflammatory agent and as a treatment for cancer. In agriculture, 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has been studied for its potential as a herbicide. In material science, 2-(2-ethoxy-4-formylphenoxy)-N-(2-phenylethyl)acetamide has been investigated for its potential as a building block for the synthesis of new materials.